Cas no 2228692-83-7 (5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole)

5-(But-3-yn-1-yl)-2-chloro-1,3-thiazole is a functionalized thiazole derivative featuring a chloro substituent at the 2-position and a but-3-yn-1-yl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the chloro group enhances reactivity for further functionalization, while the alkyne moiety offers opportunities for click chemistry or cross-coupling reactions. Its rigid thiazole core contributes to structural stability, making it valuable in designing bioactive molecules. The compound is typically handled under controlled conditions due to its reactivity. Suitable for research and industrial applications requiring precise molecular modifications.

5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole structure

2228692-83-7 structure

Product Name:5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole

CAS No:2228692-83-7

MF:C₇H₆ClNS

MW:171.647239208221

CID:5862406

PubChem ID:165635302

Update Time:2025-05-28

5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole
- 2228692-83-7
- EN300-1994858
- Inchi： 1S/C7H6ClNS/c1-2-3-4-6-5-9-7(8)10-6/h1,5H,3-4H2
- InChI Key： SLKSANURUPZDAO-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(CCC#C)S1

Computed Properties

Exact Mass: 170.9909481g/mol
Monoisotopic Mass: 170.9909481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 41.1Å²

5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1994858-1g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	1g	$1485.0	2023-09-16
Enamine	EN300-1994858-5g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	5g	$4309.0	2023-09-16
Enamine	EN300-1994858-10g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	10g	$6390.0	2023-09-16
Enamine	EN300-1994858-0.05g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	0.05g	$1247.0	2023-09-16
Enamine	EN300-1994858-0.1g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	0.1g	$1307.0	2023-09-16
Enamine	EN300-1994858-0.25g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	0.25g	$1366.0	2023-09-16
Enamine	EN300-1994858-0.5g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	0.5g	$1426.0	2023-09-16
Enamine	EN300-1994858-1.0g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	1g	$1485.0	2023-06-03
Enamine	EN300-1994858-2.5g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	2.5g	$2912.0	2023-09-16
Enamine	EN300-1994858-5.0g	5-(but-3-yn-1-yl)-2-chloro-1,3-thiazole	2228692-83-7	5g	$4309.0	2023-06-03